Tert-butyl 2-(azidomethyl)-2,5-dihydropyrrole-1-carboxylate

• IUPAC Name: tert-butyl 2-(azidomethyl)-2,5-dihydropyrrole-1-carboxylate
• InChI: InChI=1S/C10H16N4O2/c1-10(2,3)16-9(15)14-6-4-5-8(14)7-12-13-11/h4-5,8H,6-7H2,1-3H3
• InChI Key: OQHUHDUSTXSVAC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC=CC1CN=[N+]=[N-]
• Molecular Formula: C10H16N4O2
• Molecular Weight: 224.26 g/mol

Description

Molecular Structure Analysis

The molecular structure of Tert-butyl 2-(azidomethyl)-2,5-dihydropyrrole-1-carboxylate is complex and would typically be confirmed through various spectroscopic techniques such as infrared spectroscopy, nuclear magnetic resonance spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

While specific chemical reactions involving Tert-butyl 2-(azidomethyl)-2,5-dihydropyrrole-1-carboxylate are not available, organic azides are known to participate in a variety of reactions. For instance, they can undergo intermolecular or intramolecular reactions under thermal, catalyzed, or noncatalyzed conditions.

Scientific Research Applications

Nucleophilic Substitutions and Radical Reactions

Tert-butyl phenylazocarboxylates, related to the queried compound, serve as versatile precursors in synthetic organic chemistry. They undergo nucleophilic substitutions and radical reactions, enabling the synthesis of complex molecules through processes such as oxygenation, halogenation, carbohalogenation, carbohydroxylation, and aryl-aryl coupling. These reactions expand the toolkit available for constructing molecules with diverse functionalities and structural frameworks (Jasch, Höfling, & Heinrich, 2012).

Curtius Rearrangement for Boc-protected Amines

A method involving di-tert-butyl dicarbonate and sodium azide for forming acyl azide intermediates undergoes Curtius rearrangement, yielding tert-butyl carbamates. This process is notable for its mild conditions and compatibility with various substrates, including malonate derivatives. It facilitates access to protected amino acids, showcasing the compound's utility in peptide synthesis and modification (Lebel & Leogane, 2005).

Synthesis of Water-Soluble Dendritic Macromolecules

The tert-butyl ester group's transformation into carboxylic acids via a thermolytic process enhances the solubility characteristics of dendrimers, demonstrating the compound's utility in creating water-soluble dendritic macromolecules with potential applications in drug delivery and materials science (Pesak, Moore, & Wheat, 1997).

Synthesis of Complex Molecules

The synthesis and molecular structure analysis of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, a cyclic amino acid ester, exemplify the intricate molecular structures accessible through the strategic use of tert-butyl carboxylate derivatives. These compounds find relevance in the synthesis of pharmaceuticals and novel organic materials (Moriguchi et al., 2014).

Catalysis and Asymmetric Synthesis

Tert-butylmethylphosphino groups in ligands for rhodium-catalyzed asymmetric hydrogenation demonstrate the role of tert-butyl derivatives in catalysis. These ligands enable high enantioselectivities and catalytic activities in the hydrogenation of functionalized alkenes, underlining their importance in the synthesis of chiral pharmaceuticals (Imamoto et al., 2012).